Cas no 99985-52-1 (2-(4-((dimethylamino)methyl)phenyl)acetic acid)

• Product Name: 2-(4-((dimethylamino)methyl)phenyl)acetic acid
• CAS No: 99985-52-1
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 2106863
• PubChem ID: 135392579
• Update Time: 2025-05-20

2-(4-((dimethylamino)methyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(dimethylamino)methyl]Benzeneacetic acid
• 4-[(DIMETHYLAMINO)METHYL]-BENZENEACETIC ACID
• 99985-52-1
• BS-45726
• EN300-25372697
• 2-[4-[(dimethylamino)methyl]phenyl]acetic acid;hydrochloride
• 2-{4-[(dimethylamino)methyl]phenyl}acetic acid hydrochloride
• {4-[(dimethylamino)methyl]phenyl}acetic acid hydrochloride
• MFCD31560138
• SB80528
• 4-(Dimethylaminomethyl)phenylaceticacidhydrochloride
• D80414
• Benzeneacetic acid, 4-[(dimethylamino)methyl]-, hydrochloride (1:1)
• 99985-53-2
• 4-(Dimethylaminomethyl)phenylacetic acid hydrochloride
• 2-(4-((dimethylamino)methyl)phenyl)acetic acid

• Inchi： 1S/C11H15NO2.ClH/c1-12(2)8-10-5-3-9(4-6-10)7-11(13)14;/h3-6H,7-8H2,1-2H3,(H,13,14);1H
• InChI Key： AMSJPMJNSQQAGO-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CC(=CC=1)CN(C)C)=O

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(4-((dimethylamino)methyl)phenyl)acetic acid

Professional Introduction to 2-(4-((dimethylamino)methyl)phenyl)acetic Acid (CAS No. 99985-52-1)

2-(4-((dimethylamino)methyl)phenyl)acetic acid, with the CAS number 99985-52-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an acetic acid moiety and a dimethylamino-substituted phenyl ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a dimethylamino group attached to a phenyl ring which is further substituted with a methyl group at the fourth position, contributes to its reactivity and biological activity. This specific arrangement allows for interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry. The acetic acid component suggests potential roles in modulating metabolic pathways and enzyme activities, which are critical in therapeutic interventions.

Recent research has highlighted the importance of such structural motifs in developing novel therapeutic agents. The dimethylaminomethylphenyl moiety is particularly interesting as it can serve as a pharmacophore, interacting with proteins and enzymes in complex ways. Studies have shown that compounds with similar structural features exhibit promising effects in preclinical models, particularly in the treatment of neurological disorders and inflammatory conditions.

In the realm of drug discovery, 2-(4-((dimethylamino)methyl)phenyl)acetic acid has been explored as a precursor for more complex molecules. Its ability to undergo various chemical transformations allows chemists to modify its structure and enhance its pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and other diseases involving abnormal cell proliferation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

The biological activity of 2-(4-((dimethylamino)methyl)phenyl)acetic acid has been the focus of numerous studies. Researchers have demonstrated its potential as an antagonist or agonist for various receptors and ion channels. For example, derivatives of this compound have shown promise in modulating neurotransmitter release, which could be beneficial in treating conditions like depression and anxiety.

Moreover, the compound's interaction with cellular pathways has been investigated extensively. It has been observed that certain derivatives can influence the activity of enzymes such as cyclooxygenases (COX), which are involved in pain signaling and inflammation. This makes it a promising candidate for developing anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic properties of 2-(4-((dimethylamino)methyl)phenyl)acetic acid are also subjects of interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. This information is crucial for optimizing dosages and delivery methods to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 2-(4-((dimethylamino)methyl)phenyl)acetic acid (CAS No. 99985-52-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation into novel drug therapies. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a vital role in advancing medical treatments across various disciplines.